Cas no 2228524-88-5 (1-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylethan-1-one
• CAS No: 2228524-88-5
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 6326951
• PubChem ID: 165691326
• Update Time: 2025-06-09

1-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylethan-1-one
• 1-[1-(6-chloro-2-methoxypyridin-3-yl)cyclopropyl]ethan-1-one
• EN300-1993874
• 2228524-88-5

• Inchi： 1S/C11H12ClNO2/c1-7(14)11(5-6-11)8-3-4-9(12)13-10(8)15-2/h3-4H,5-6H2,1-2H3
• InChI Key： BBAVKEKYNUYVFX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylethan-1-one

Introduction to 1-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylethan-1-one (CAS No: 2228524-88-5)

1-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylethan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2228524-88-5, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The molecular framework of this compound incorporates a cyclopropyl group and a pyridine moiety, which are key features that contribute to its distinct chemical properties and biological activities.

The 6-chloro-2-methoxypyridin-3-yl substituent in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. This moiety is well-documented for its ability to enhance binding affinity to biological targets, making it a valuable component in the design of novel therapeutic agents. The presence of the cyclopropylethanone group further contributes to the compound's reactivity and interaction with biological systems, offering a versatile platform for further chemical modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural properties of 1-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylethan-1-one. These studies have revealed that the compound exhibits favorable solubility and metabolic stability, which are critical factors for its potential use in clinical settings. The pyridine ring, in particular, has been identified as a key pharmacophore that interacts with various enzymes and receptors, suggesting broad therapeutic applications.

In the context of drug development, 1-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylethan-1-one has been explored as a lead compound for several therapeutic indications. Its structural features make it a promising candidate for inhibiting key enzymes involved in inflammatory pathways, making it relevant for the treatment of chronic inflammatory diseases. Additionally, preliminary studies suggest that this compound may exhibit antimicrobial properties, which could be beneficial in addressing antibiotic-resistant infections.

The synthesis of 1-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylethan-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process. These techniques not only improve efficiency but also enhance the scalability of production, making it feasible for large-scale pharmaceutical applications.

From a regulatory perspective, the safety and efficacy of 1-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylethan-1-one are subject to rigorous evaluation by regulatory agencies such as the FDA and EMA. Preclinical studies are essential to assess its toxicity profile and pharmacological effects before it can be considered for human trials. These studies provide critical data on dosage regimens, potential side effects, and interactions with other drugs, ensuring that patients receive safe and effective treatments.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way compounds like 1-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylethan-1-one are developed. AI algorithms can predict molecular properties and optimize synthetic routes, significantly reducing the time and cost associated with drug development. This technology has enabled researchers to identify novel derivatives of this compound with enhanced therapeutic potential.

Future research directions for 1-(6-chloro)-2-methoxypyridine derivatives, including 2228524 88 5, focus on expanding their therapeutic applications through structural modifications. By fine-tuning the substituents on the pyridine ring or introducing new functional groups, scientists aim to develop more potent and selective inhibitors for various diseases. Collaborative efforts between academia and industry are essential to translate these findings into clinical practice.

The environmental impact of synthesizing pharmaceutical compounds like 1-(6-chloro)-2-methoxypyridine derivatives is also a growing concern. Sustainable synthetic methods that minimize waste generation and reduce energy consumption are being explored. Green chemistry principles are being applied to develop eco-friendly processes that align with global sustainability goals while maintaining high standards of product quality.

In conclusion, 2228524 88 5, represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new possibilities for this compound in drug development, highlighting its importance in addressing unmet medical needs. As scientific understanding evolves, so too will our ability to harness its full potential for improving human health.